Cas no 118752-27-5 (2,9-dimethyl-5-nitro-1,10-phenanthroline)

• Product Name: 2,9-dimethyl-5-nitro-1,10-phenanthroline
• CAS No: 118752-27-5
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 2615893
• PubChem ID: 379764
• Update Time: 2025-08-11

2,9-dimethyl-5-nitro-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 2,9-dimethyl-5-nitro-1,10-phenanthroline
• 1,10-Phenanthroline, 2,9-dimethyl-5-nitro-
• 5-Nitro-2,9-Dimethyl-1,10-Phenanthroline
• DTXSID90327536
• SCHEMBL8548121
• MFCD30471399
• NSC-664736
• CS-0203373
• E10330
• ZZKNDQYPXPYVNS-UHFFFAOYSA-N
• 5-Nitro-2,10-Phenanthroline
• 118752-27-5
• SY294797
• NSC664736
• 5-(Hydroxy(oxido)amino)-2,9-dimethyl[1,10]phenanthroline

• Inchi： 1S/C14H11N3O2/c1-8-3-5-10-7-12(17(18)19)11-6-4-9(2)16-14(11)13(10)15-8/h3-7H,1-2H3
• InChI Key： ZZKNDQYPXPYVNS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2=CC=C(C)N=C2C2C1=CC=C(C)N=2)=O

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines

Additional information on 2,9-dimethyl-5-nitro-1,10-phenanthroline

Introduction to 2,9-dimethyl-5-nitro-1,10-phenanthroline (CAS No. 118752-27-5)

2,9-dimethyl-5-nitro-1,10-phenanthroline, identified by the Chemical Abstracts Service Number (CAS No.) 118752-27-5, is a specialized organic compound that has garnered significant attention in the field of chemobiology and pharmaceutical research. This heterocyclic aromatic compound, featuring a nitro group and methyl substitutions on the phenanthroline backbone, exhibits unique electronic and photophysical properties that make it a valuable candidate for various applications, particularly in sensing technologies and catalytic processes.

The molecular structure of 2,9-dimethyl-5-nitro-1,10-phenanthroline consists of a phenanthroline core with two methyl groups at the 2- and 9-positions and a nitro group at the 5-position. This arrangement imparts distinct spectroscopic characteristics, including absorption and emission maxima that are tunable depending on the solvent environment and pH conditions. These properties have been exploited in the development of fluorescent probes for bioimaging applications, where the compound's ability to emit light in the visible spectrum makes it highly suitable for cellular studies.

Recent advancements in the utilization of 2,9-dimethyl-5-nitro-1,10-phenanthroline have focused on its role as a ligand in coordination chemistry. The compound's ability to form stable complexes with transition metals has opened up avenues for exploring its potential as a catalyst in organic transformations. For instance, studies have demonstrated its efficacy in facilitating cross-coupling reactions and oxidation processes under mild conditions, which aligns with the growing demand for sustainable and efficient synthetic methodologies.

In the realm of biochemistry, 2,9-dimethyl-5-nitro-1,10-phenanthroline has been investigated for its interaction with biological targets. Its nitro group can participate in redox reactions, making it a promising candidate for developing redox-sensitive probes that can track oxidative stress in biological systems. Additionally, its phenanthroline moiety is known to bind metal ions selectively, which has implications for designing sensors that can detect metal ions in biological fluids with high sensitivity.

The synthesis of 2,9-dimethyl-5-nitro-1,10-phenanthroline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group at the 5-position is particularly critical and often necessitates careful optimization to avoid side reactions. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and waste generation—a key consideration in modern pharmaceutical research.

From an industrial perspective, 2,9-dimethyl-5-nitro-1,10-phenanthroline holds promise for applications beyond academic research. Its stability under various environmental conditions makes it suitable for use in industrial sensors and materials science. Furthermore, its fluorescence properties have been leveraged in the development of optoelectronic materials that could enhance the performance of light-emitting diodes (LEDs) and other display technologies.

The compound's versatility also extends to environmental science, where it has been explored as a potential tool for detecting pollutants. Its ability to bind with certain metal ions can be harnessed to develop cost-effective methods for monitoring water quality. This application is particularly relevant given the increasing awareness of heavy metal contamination in aquatic ecosystems.

In conclusion,2,9-dimethyl-5-nitro-1,10-phenanthroline (CAS No. 118752-27-5) is a multifaceted compound with a broad spectrum of potential applications. Its unique structural features and functional properties make it an invaluable asset in chemobiology、pharmaceutical research、catalysis、bioimaging，and environmental monitoring。 As research continues to uncover new uses for this compound，its significance is expected to grow further，driving innovation across multiple scientific disciplines.